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Compound of Interest

Compound Name: Allyl benzoate

Cat. No.: B1265447 Get Quote

This technical guide provides a comprehensive overview of the molecular weight of Allyl
benzoate, including its fundamental chemical properties and the experimental methodologies

used for its determination. This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical analysis.

Core Properties of Allyl Benzoate
Allyl benzoate, also known as prop-2-enyl benzoate, is an organic compound classified as an

ester of benzoic acid and allyl alcohol.[1][2] Its chemical and physical properties are crucial for

its application in various scientific and industrial fields.

The key quantitative data for Allyl benzoate are summarized in the table below for ease of

reference and comparison.

Property Value Reference

Molecular Weight 162.19 g/mol [1][3]

Monoisotopic Mass 162.068079557 Da [4][5]

Molecular Formula C₁₀H₁₀O₂ [1][2][3][6]

CAS Number 583-04-0 [1][3][6]

Density 1.058 g/mL [7]

Boiling Point 230 °C [7]
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Experimental Determination of Molecular Weight
The determination of the molecular weight of a small organic compound like Allyl benzoate is

a fundamental analytical procedure. Mass spectrometry (MS) is the most common and precise

method for this purpose.[8] It provides not only the molecular weight but also structural

information based on fragmentation patterns.

The following protocol outlines a generalized procedure for determining the molecular weight of

a small molecule such as Allyl benzoate using Liquid Chromatography-Mass Spectrometry

(LC-MS).

Objective: To accurately determine the molecular mass of Allyl benzoate.

Materials:

Allyl benzoate sample

High-purity solvents (e.g., acetonitrile, methanol, water) suitable for LC-MS

Volumetric flasks and pipettes

LC-MS system (e.g., coupled with Electrospray Ionization - ESI source)

Methodology:

Sample Preparation:

Prepare a stock solution of Allyl benzoate by accurately weighing a small amount of the

compound and dissolving it in a suitable volatile solvent (e.g., methanol or acetonitrile) in a

volumetric flask to a known concentration (e.g., 1 mg/mL).

Perform serial dilutions of the stock solution to prepare working solutions at lower

concentrations (e.g., 1-10 µg/mL). The solvent used for dilution should be compatible with

the mobile phase.

LC-MS System Configuration:

Liquid Chromatography (LC):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1265447?utm_src=pdf-body
https://www.americanpharmaceuticalreview.com/Featured-Articles/179230-Mass-Spectrometry-in-Small-Molecule-Drug-Development/
https://www.benchchem.com/product/b1265447?utm_src=pdf-body
https://www.benchchem.com/product/b1265447?utm_src=pdf-body
https://www.benchchem.com/product/b1265447?utm_src=pdf-body
https://www.benchchem.com/product/b1265447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Select an appropriate LC column (e.g., C18) for separation.

Prepare the mobile phase, which typically consists of a mixture of water and an organic

solvent (e.g., acetonitrile), often with a small amount of an additive like formic acid to aid

ionization.

Set the flow rate and gradient conditions for the mobile phase to ensure the compound

elutes as a sharp peak.

Mass Spectrometry (MS):

The most common ionization techniques for small molecules are Electrospray Ionization

(ESI) and Atmospheric Pressure Chemical Ionization (APCI).[8] ESI is generally suitable

for Allyl benzoate.

Operate the mass spectrometer in positive ion mode to detect the protonated molecule

[M+H]⁺.

Set the mass analyzer to scan a mass-to-charge (m/z) range that includes the expected

molecular ion of Allyl benzoate (e.g., m/z 100-300).

Calibrate the mass spectrometer using a standard calibration compound to ensure high

mass accuracy.

Data Acquisition:

Inject a small volume of the prepared sample solution into the LC-MS system.

The sample is first separated by the LC column.

The eluent from the column is directed to the MS ion source, where the molecules are

ionized.

The ions are then separated by the mass analyzer based on their m/z ratio and detected.

[9]

Data Analysis:
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Analyze the resulting mass spectrum.

Identify the peak corresponding to the molecular ion. For Allyl benzoate (C₁₀H₁₀O₂), the

expected monoisotopic mass is approximately 162.07 Da.[4][5] In positive ESI mode, the

primary ion observed will be the protonated molecule [M+H]⁺ at an m/z of approximately

163.08.

The high-resolution mass measurement allows for the confirmation of the elemental

composition.

Visualization of Experimental Workflow
The logical flow of the experimental protocol for determining the molecular weight of a

compound can be visualized as a structured workflow.
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Caption: Workflow for Molecular Weight Determination via LC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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